Cas no 946246-56-6 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a tetrahydroquinoline core modified with a cyclopropanecarbonyl group and a trimethyl-substituted benzene sulfonamide moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a selective inhibitor or modulator in biological systems. The cyclopropane and tetrahydroquinoline components enhance conformational rigidity, potentially improving binding affinity and metabolic stability. The trimethylbenzene sulfonamide group may contribute to enhanced lipophilicity and target interaction. Its well-defined structure allows for precise structure-activity relationship studies, making it a valuable intermediate for drug discovery and development.

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide structure

946246-56-6 structure

Product Name:N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide

CAS No:946246-56-6

MF:C₂₂H₂₆N₂O₃S

MW:398.518444538116

CID:5517021

Update Time:2025-06-12

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,4,5-trimethylbenzenesulfonamide
- N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide
- Inchi： 1S/C22H26N2O3S/c1-14-11-16(3)21(12-15(14)2)28(26,27)23-19-8-9-20-18(13-19)5-4-10-24(20)22(25)17-6-7-17/h8-9,11-13,17,23H,4-7,10H2,1-3H3
- InChI Key： AJKJYEIEEHRGOL-UHFFFAOYSA-N
- SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2CC2)=O)(=O)=O)=CC(C)=C(C)C=C1C

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2041-0040-2μmol	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2041-0040-5μmol	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2041-0040-10μmol	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2041-0040-20μmol	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2041-0040-1mg	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2041-0040-2mg	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2041-0040-3mg	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2041-0040-4mg	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2041-0040-5mg	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2041-0040-10mg	N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide	946246-56-6	90%+	10mg	$79.0	2023-05-17

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide

Research Brief on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 946246-56-6)

The compound N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 946246-56-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. Structural analysis reveals that the cyclopropanecarbonyl and tetrahydroquinolin moieties contribute to its high binding affinity, while the trimethylbenzene-sulfonamide group enhances its pharmacokinetic properties. These features make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and cancer progression. Notably, its selectivity profile minimizes off-target effects, a common challenge in small-molecule inhibitors. Researchers have also explored its potential in combination therapies, showing synergistic effects with existing chemotherapeutic agents.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Current research is focused on structural modifications to improve its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide represents a significant advancement in targeted therapy. Its unique chemical structure and biological activity underscore its potential as a lead compound for treating inflammatory diseases and cancers. Future studies will be critical in translating these findings into clinical applications.